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An In-depth Technical Guide to the History of Pendimethalin as a Dinitroaniline Herbicide

Introduction
Pendimethalin, a selective herbicide belonging to the dinitroaniline class, has been a

cornerstone of weed management in agriculture for decades.[1] Its primary function is to

control annual grasses and certain broadleaf weeds through pre-emergent or early post-

emergent applications.[2][3] This technical guide delves into the history, development, mode of

action, and chemical properties of pendimethalin, providing a comprehensive resource for

researchers, scientists, and professionals in drug development and agriculture.

History and Development
The journey of dinitroaniline herbicides began in the early 1960s, with these compounds initially

known as dye intermediates.[4] The first dinitroaniline herbicide, trifluralin, was commercialized

in the 1960s in the United States.[5][6] Following this, pendimethalin was first registered for

use as a pesticide in the United States in 1972.[7][8][9] American Cyanamid was the initial

registrant, with trade names including Prowl™, Stomp™, Herbadox™, and Pay-off™.[7]

The U.S. Environmental Protection Agency (EPA) issued a Registration Standard for

pendimethalin in March 1985.[8][9] Further data on its toxicological and environmental effects

were required through a Data Call-In in October 1990.[8][9] A Reregistration Eligibility Decision

(RED) was issued in June 1997, which led to some changes in its use, such as increasing the
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restricted-entry interval from 12 to 24 hours and decreasing the maximum application rate for

residential turf grass.[7][8]

Chemical Properties and Formulations
Pendimethalin is chemically known as N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitrobenzenamine.

[10] In its pure form, it is an orange-yellow crystalline solid with a fruity odor.[11] It is strongly

adsorbed to soil particles, and its effectiveness can be influenced by soil organic matter and

clay content.[10]

Property Value

Chemical Formula C13H19N3O4

Molar Mass 281.312 g·mol−1

Melting Point 47 to 58 °C (117 to 136 °F; 320 to 331 K)

Boiling Point 330 °C (626 °F; 603 K)

Solubility in water 0.275 ppm

Vapor Pressure 1.94 × 10–3 Pa at 25°C[12]

Henry's Law Constant 2.728 × 10–3 (kPa × m3/mol) at 25°C[12]

Pendimethalin is available in various formulations, including:

Emulsifiable Concentrates (EC)[7][13]

Granules (GR)[7][13]

Wettable Powders (WP)[13]

Capsule Suspensions (CS)[3]

Mode of Action
Pendimethalin's herbicidal activity stems from its role as a mitotic inhibitor.[10] It disrupts cell

division and cell elongation in the roots and shoots of emerging weeds.[1][2][11] Specifically, it
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binds to tubulin, the protein subunit of microtubules.[10][14] This binding prevents the

polymerization of tubulin into functional microtubules, which are essential for the formation of

the mitotic spindle during cell division.[14] The absence of a functional spindle apparatus halts

mitosis at the metaphase stage, leading to the formation of multinucleate cells and swelling of

the root tips.[15] This ultimately prevents the emergence and growth of susceptible weeds.[2]

[14]
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Caption: Pendimethalin's mode of action via microtubule assembly inhibition.

Synthesis and Manufacturing
The commercial production of pendimethalin involves a multi-step chemical synthesis.[16] A

common method starts with the nitration of o-xylene to create a mixture of trinitro-o-xylene

isomers.[17] This intermediate is then reacted with 1-ethylpropylamine in a process called

amination.[17] The resulting crude product is then purified through methods like distillation or

crystallization to obtain pure pendimethalin.[13] The purified active ingredient is then

formulated into the final commercial products.[13]
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Caption: A simplified workflow for the manufacturing of pendimethalin.
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Applications and Efficacy
Pendimethalin is a selective herbicide used to control most annual grasses and certain

broadleaf weeds in a wide variety of settings.[2][16]

Agricultural Applications:

Row Crops: Corn, soybeans, cotton, sorghum, peanuts, potatoes, and sunflowers.[7][11]

Cereals: Wheat, barley, rye, and triticale.[2]

Fruits and Vegetables: Beans, peas, carrots, asparagus, onions, and non-bearing fruit and

nut crops.[2][7][11]

Rice and Tobacco[7][11]

Non-Agricultural Applications:

Turf and Lawns: Residential and commercial lawns.[2][11]

Ornamental Plants[2][11]

Vineyards[7][11]

Pendimethalin is effective as a pre-emergent herbicide, applied to the soil before weed seeds

germinate.[1] It can also be used in early post-emergence applications.[2]

Toxicology and Environmental Fate
In laboratory animal studies, pendimethalin has generally shown low acute toxicity.[8][9] It is

classified as practically non-toxic to slightly toxic on an acute oral basis.[10]
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Endpoint Value Classification

Oral LD50 (rat) >5000 mg/kg[10] Practically non-toxic

Dermal LD50 (rabbit) >2000 mg/kg Low toxicity

Inhalation LC50 (rat) >3.5 mg/L Very low toxicity

Eye Irritation (rabbit) Slight irritation[18] Mildly irritating

Skin Irritation (rabbit) No irritation[18] Non-irritating

Skin Sensitization (guinea pig) Not a sensitizer[18] Non-sensitizing

Pendimethalin is highly toxic to fish and aquatic invertebrates.[7] Its labels carry warnings

about the potential hazard to aquatic organisms from drift and runoff.[7]

In the environment, pendimethalin has a typical soil half-life of about 90 days and is broken

down by microbes and sunlight.[18] It has a low potential to leach into groundwater but a high

potential for loss on eroded soil.[18]

Resistance Management
While dinitroaniline herbicides have seen relatively slow evolution of weed resistance, some

cases have been reported.[5][6] Resistance to pendimethalin has been observed in species

like Lolium rigidum (rigid ryegrass), partly due to increased cytochrome P450 activity.[2] To

mitigate the development of resistance, it is recommended to rotate pendimethalin with

herbicides that have different modes of action.[1]

Experimental Protocols
Representative Experimental Protocol: Microcapsule Formulation and Efficacy Testing

This protocol is based on the methodology for preparing and testing pendimethalin
microcapsules to enhance its stability and control its release.[19]

1. Preparation of Pendimethalin Microcapsules:
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Materials: Pendimethalin, 4,4-methylenediphenyl diisocyanate (MDI), ethylenediamine

(EDA), surfactant.

Procedure:

Prepare the dispersed phase by dissolving pendimethalin and MDI in an appropriate

solvent.

Prepare the continuous phase containing a surfactant in water.

Using a microfluidic device, introduce the dispersed phase and the continuous phase into

the microchannels. The shearing and squeezing forces will create tiny droplets of the

dispersed phase in the continuous phase.

Introduce an aqueous solution of EDA, which will react with MDI at the oil-water interface

(interfacial polymerization) to form a polyurea shell around the pendimethalin core.

Collect the formed microcapsules and wash them to remove unreacted monomers and

surfactant.

2. Characterization of Microcapsules:

Morphology and Size: Analyze the shape and size distribution of the microcapsules using

scanning electron microscopy (SEM) and particle size analyzers.

Encapsulation Efficiency: Determine the amount of pendimethalin successfully

encapsulated within the microcapsules using techniques like high-performance liquid

chromatography (HPLC) after extracting the active ingredient.

Release Profile: Study the release rate of pendimethalin from the microcapsules over time

in a controlled environment, simulating field conditions.

3. Herbicidal Efficacy Bioassay:

Test Weeds: Select target weed species, such as annual grasses (e.g., barnyardgrass) and

broadleaf weeds (e.g., pigweed).

Treatment Groups:
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Untreated control

Conventional emulsifiable concentrate (EC) formulation of pendimethalin

Different concentrations of the prepared pendimethalin microcapsules

Procedure:

Sow weed seeds in pots containing a suitable soil mix.

Apply the different herbicide formulations to the soil surface (pre-emergence application).

Maintain the pots in a greenhouse with controlled temperature, light, and humidity.

After a specified period (e.g., 21 days), assess the herbicidal efficacy by measuring

parameters such as weed emergence, plant height, and fresh/dry weight.

Calculate the control efficacy compared to the untreated control.
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Dinitroanilines introduced as herbicides
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Pendimethalin first registered in the U.S.
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Caption: Key milestones in the history of pendimethalin.

Conclusion
Pendimethalin has a long and established history as a reliable dinitroaniline herbicide. Its

effectiveness in controlling a broad spectrum of weeds before they emerge has made it an

invaluable tool for modern agriculture. Understanding its history, mode of action, and chemical

properties is crucial for its continued effective and safe use, as well as for the development of

new and improved weed management strategies. As with any herbicide, responsible use,

including adherence to application guidelines and resistance management practices, is

essential to ensure its long-term viability and to minimize its impact on the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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